BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: 5-Chloro-2-fluorophenyl
Isothiocyanate in Drug Discovery

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

5-chloro-2-fluorophenyl
Compound Name:

isothiocyanate
CAS No.: 247170-25-8
Cat. No.: B1587287

Get Quote

Executive Summary & Chemical Profile

5-Chloro-2-fluorophenyl isothiocyanate (CAS: 247170-25-8) is a specialized electrophilic
building block widely employed in the synthesis of heterocycles, particularly thioureas,
thiohydantoins, and benzothiazoles.[1] Its structural utility lies in the orthogonal halogenation
pattern: the fluorine atom at the ortho position modulates metabolic stability and lipophilicity,
while the chlorine at the meta position offers a handle for further cross-coupling reactions (e.g.,
Suzuki-Miyaura).

However, its utility comes with significant handling risks. As a potent lachrymator and
electrophile, it requires strict adherence to engineering controls to prevent mucosal injury and
sensitization.

Chemical Identity Table

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1587287#bc-rfq
https://www.benchchem.com/product/b1587287/docs?utm_src=pdf-body#technical-guide-5-chloro-2-fluorophenyl-isothiocyanate-in-drug-discovery
https://www.organic-chemistry.org/synthesis/C1N/thioureas.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587287?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Specification

IUPAC Name 5-Chloro-2-fluoro-1-isothiocyanatobenzene
CAS Number 247170-25-8

Molecular Formula C7HsCIFNS

Molecular Weight 187.62 g/mol

Physical State Liquid (typically light yellow)

Refractive Index ~1.576

Storage 2-8°C, under inert atmosphere (Argon/Nitrogen)

Hazard Identification & Risk Assessment (GHS)

This compound is not just an irritant; it is a reactive electrophile capable of modifying biological
macromolecules. The isothiocyanate (-N=C=S) moiety is a "soft" electrophile that reacts
preferentially with cysteine residues and amines, leading to its classification as a sensitizer.

GHS Classification Summary
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Hazard Class Category Hazard Statement
H302+H312+H332: Harmful if
Acute Toxicity Cat 4 (Oral/Dermal/Inhal) swallowed, in contact with skin,
or inhaled.[2]
Skin Corr./Irrit. Cat 2 H315: Causes skin irritation.[2]
) H319: Causes serious eye
Eye Dam./Irrit. Cat 2A o
irritation.[2]
H334: May cause allergy or
Sensitization Resp. Cat 1 asthma symptoms or breathing
difficulties if inhaled.
H335: May cause respiratory
STOT - SE Cat 3 o
irritation.[2]
Induces severe tearing and
Special Note Lachrymator ocular pain at low

concentrations.

Risk Management Workflow

The following decision logic ensures operator safety when handling lachrymatory electrophiles.
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Start: Handling 5-Chloro-2-fluorophenyl Isothiocyanate

Check Engineering Controls:
Fume Hood Functional?

Don PPE:
Double Nitrile Gloves, Goggles, Lab Coat

Quantity > 1 gram?

Add Respiratory Protection

(Full Face Respirator) Standard Fume Hood Handling

Prepare Quench Solution:
10% ag. Ammonia or NaOH

Proceed with Synthesis

Click to download full resolution via product page

Figure 1: Hierarchy of controls for handling lachrymatory isothiocyanates. Note the escalation
to respiratory protection for larger quantities due to vapor pressure risks.

Technical Application: Synthetic Protocols
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The primary application of 5-chloro-2-fluorophenyl isothiocyanate is the formation of
thiourea linkages, which are bioisosteres of ureas and precursors to heterocycles.

Mechanism of Action

The carbon atom of the isothiocyanate group is highly electrophilic. Nucleophilic attack by a
primary or secondary amine occurs readily. The fluorine atom at the ortho position exerts an
electron-withdrawing inductive effect (-1), increasing the electrophilicity of the -NCS carbon
compared to non-fluorinated analogs.

Protocol: Synthesis of N-(5-chloro-2-
fluorophenyl)thiourea Derivatives

Objective: Coupling 5-chloro-2-fluorophenyl isothiocyanate with a secondary amine (e.g.,
morpholine or a piperazine derivative).

Reagents:

5-Chloro-2-fluorophenyl isothiocyanate (1.0 equiv)

Amine substrate (1.1 equiv)

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF) (Anhydrous)

Base (Optional): Triethylamine (1.2 equiv) - Only required if the amine is supplied as a salt.
Step-by-Step Methodology:

e Preparation: Flame-dry a round-bottom flask and purge with Nitrogen. Moisture reacts with
isothiocyanates to form the corresponding aniline and COS gas (degradation).

 Dissolution: Dissolve the amine (1.1 equiv) in anhydrous DCM (0.1 M concentration). If using
an amine salt, add Triethylamine (1.2 equiv) and stir for 10 minutes.

» Addition: Cool the solution to 0°C. Add 5-chloro-2-fluorophenyl isothiocyanate (1.0 equiv)
dropwise via syringe. Caution: Dispense inside the fume hood to avoid lachrymatory release.
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» Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 2—4 hours.
Monitor by TLC (the isothiocyanate spot will disappear).

o Workup:
o Evaporate solvent under reduced pressure.

o Recrystallize the residue from Ethanol/Hexane or purify via silica gel flash
chromatography.

o Note: Avoid aqueous workup if possible to prevent hydrolysis of any unreacted
isothiocyanate, though the thiourea product is stable.

Reaction Pathway Visualization
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Figure 2: Reaction pathway for thiourea formation.[3] The red dashed line indicates the
degradation pathway if moisture is not excluded.

Storage, Stability, and Disposal
Storage Integrity

e Temperature: Store at 2°C to 8°C.

o Atmosphere: Hygroscopic and hydrolytically unstable. Must be stored under Argon or
Nitrogen.

o Container: Tightly sealed glass with a PTFE-lined cap. Avoid storing near amines or strong
bases.
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Emergency Spill Response

o Evacuate: Clear the immediate area. The lachrymatory effect will make breathing and seeing
difficult.

o PPE: Wear a full-face respirator with organic vapor cartridges (OV/AG) and nitrile gloves.

» Neutralization: Cover the spill with a mixture of 10% aqueous ammonia and absorbent
material (vermiculite). The ammonia reacts rapidly with the isothiocyanate to form a non-
volatile thiourea derivative.

o Disposal: Collect the neutralized waste into a sealed container labeled as "Organic Waste -
Sulfur Containing."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 5-Chloro-2-fluorophenyl
Isothiocyanate in Drug Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587287/docs#technical-guide-5-chloro-2-
fluorophenyl-isothiocyanate-in-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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